Cas no 2228608-22-6 (1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol
• CAS No: 2228608-22-6
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6571350
• PubChem ID: 165697049
• Update Time: 2025-11-01

1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol
• 2228608-22-6
• EN300-1923383

• Inchi： 1S/C10H11BrF2O/c1-10(2,14)5-6-3-8(12)9(13)4-7(6)11/h3-4,14H,5H2,1-2H3
• InChI Key： OLCIFZOVFDZRKJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(C)(C)O)F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol

Professional Introduction to Compound with CAS No. 2228608-22-6 and Product Name: 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol

The compound identified by the CAS number 2228608-22-6 and the product name 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of bromine and fluorine substituents on a phenyl ring combined with a secondary alcohol functional group, has garnered attention for its potential applications in medicinal chemistry and drug development.

Structurally, the molecule consists of a bromo-4,5-difluorophenyl moiety attached to a 2-methylpropan-2-ol backbone. The presence of fluorine atoms at the 4 and 5 positions of the phenyl ring introduces electronic and steric effects that can modulate the reactivity and binding properties of the compound. The bromine substituent further enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, compounds with similar structural motifs have been extensively studied for their pharmacological properties. The bromo-4,5-difluorophenyl group is particularly interesting due to its ability to engage in hydrogen bonding interactions and its influence on metabolic stability. These characteristics make it an attractive scaffold for designing small molecules that interact with biological targets in a selective manner.

The secondary alcohol functionality at the 2-position of the propanone moiety provides an additional site for chemical modification. This alcohol can be oxidized to an aldehyde or ketone, or reduced to an ether or thiol derivative, depending on the synthetic needs. Such modifications are crucial for tailoring the physicochemical properties of the compound, including solubility, lipophilicity, and bioavailability.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into pharmaceuticals often enhances binding affinity to biological targets, improves metabolic stability, and reduces susceptibility to degradation by enzymes. For instance, fluoroaromatics have been successfully incorporated into kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound in question aligns with this trend by combining a fluorinated phenyl ring with a reactive alcohol group.

The bromo substituent in the molecule serves as a versatile handle for further chemical transformations. It can be displaced by various nucleophiles under palladium-catalyzed conditions, enabling the construction of more complex molecular architectures. This property is particularly valuable in medicinal chemistry, where iterative functionalization is often required to optimize lead compounds.

From a synthetic perspective, 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol represents an efficient building block for constructing more elaborate scaffolds. The combination of bromine and fluorine substituents allows for multiple pathways to diversify the chemical library while maintaining structural integrity. Such flexibility is essential in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

In conclusion, the compound with CAS No. 2228608-22-6 and product name 1-(2-bromo-4,5-difluorophenyl)-2-methylpropan-2-ol exemplifies the intersection of structural complexity and synthetic utility in modern pharmaceutical chemistry. Its unique features make it a promising candidate for further exploration in drug development programs targeting various therapeutic areas. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule stands out as a valuable asset in the chemist's toolkit.